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Compound of Interest

Compound Name: Z-Arg-OH

Cat. No.: B554791

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Z-Arg-OH (Na-Cbz-L-
arginine), a key reagent in peptide synthesis and other biochemical applications. Adherence to
these guidelines is crucial for ensuring laboratory safety and maintaining the integrity of
research.

Chemical and Physical Properties

Z-Arg-OH and its common hydrochloride salt are white crystalline powders.[1] Understanding
their physical and chemical properties is the first step in safe handling.
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Property Z-Arg-OH Z-Arg-OH HCI Source

Na-Z-L-Arginine, N2- .
Na-Cbz-L-arginine

Synonyms Carbobenzyloxy-L- ) [2]
o hydrochloride
arginine
Molecular Formula C14H20N404 C14H21CIN4O4 [1][3]
Molecular Weight 308.33 g/mol 344.79 g/mol [3]
] White to off-white
Appearance White powder [1]
powder
_ _ 171-174°C _
Melting Point Not Available [1]
(decomposes)

N Soluble in DMSO and Soluble in water and
Solubility ) ) [1][3]
water 1% acetic acid

Storage Temperature ~ 2-8°C < 5°C (41°F) [2]

Hazard Identification and Toxicology

Z-Arg-OH is classified as harmful and an irritant.[1] While detailed toxicological studies are not
readily available in the public domain, the primary hazards are associated with irritation and
potential harm upon inhalation, ingestion, or skin contact.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.peptide.com/custdocs/MSDS%20AZR102%20Z-Arg%20HCl.pdf
https://www.chembk.com/en/chem/Z-Arg-OH
https://www.benchchem.com/product/b554789
https://www.benchchem.com/product/b554789
https://www.chembk.com/en/chem/Z-Arg-OH
https://www.chembk.com/en/chem/Z-Arg-OH
https://www.chembk.com/en/chem/Z-Arg-OH
https://www.benchchem.com/product/b554789
https://www.peptide.com/custdocs/MSDS%20AZR102%20Z-Arg%20HCl.pdf
https://www.benchchem.com/product/b554791?utm_src=pdf-body
https://www.chembk.com/en/chem/Z-Arg-OH
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Description Source

May be harmful if inhaled and
Inhalation may cause respiratory tract [1]

irritation.

May be harmful if absorbed
Skin Contact through the skin and may [1]

cause skin irritation.

Eye Contact May cause eye irritation. [1]

Ingestion May be harmful if swallowed. [1]

No specific data available, but
Ecotoxicity release into the environment [2]

should be avoided.

No quantitative toxicological data (e.g., LD50, LC50) with detailed experimental protocols were
found in the public domain search results.

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
chemical's stability.

Handling:

Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[4]

Use in a well-ventilated area, preferably in a chemical fume hood.[2]

Keep away from heat and sources of ignition.[2]

Wash hands thoroughly after handling.[2]

Storage:
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» Store in a tightly closed container.[2]

« Recommended storage temperature is between 2-8°C.[5] For the hydrochloride salt, storage
should not exceed 5°C.[2]

e Store in a dry place.[6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Z-Arg-OH. The following diagram
outlines the decision-making process for selecting the correct PPE.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.peptide.com/custdocs/MSDS%20AZR102%20Z-Arg%20HCl.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/95930
https://www.peptide.com/custdocs/MSDS%20AZR102%20Z-Arg%20HCl.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/47349
https://www.benchchem.com/product/b554791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Figure 1: PPE Selection for Handling Z-Arg-OH

Start: Handling Z-Arg-OH

Is there a risk of generating dust or aerosols?

Use a dust respirator (e.g., N95) and work in a fume hood. No

Standard PPE Required:
- Safety goggles or faceshield
- Chemical-resistant gloves (e.qg., nitrile)
- Laboratory coat

Is there a risk of splashing?

Consider a full suit and boots for large quantities. No

Proceed with handling

Click to download full resolution via product page

Caption: Figure 1: PPE Selection for Handling Z-Arg-OH.
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First Aid Measures

In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure Source

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [7]
artificial respiration and seek

immediate medical attention.

) Wash off with soap and plenty
Skin Contact [4]
of water.

Rinse thoroughly with plenty of
water for at least 15 minutes

Eye Contact and consult a physician.[4] If [2]
present, remove contact

lenses.

Rinse mouth with water. Never
) give anything by mouth to an
Ingestion ) [4]
unconscious person. Seek

medical attention.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup. The
following workflow illustrates the steps to be taken.
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Figure 2: Z-Arg-OH Spill Response Workflow

Spill of Z-Arg-OH Occurs

(Evacuate non-essential personnel from the area)

Y

Gon appropriate PPE (respirator, gloves, goggles, lab coat))

Y

Ensure adequate ventilation.

Y

(Contain the spill. Avoid dust formation)

Is the spill small?

For a small spill, use appropriate tools to place the material into a waste container. For a large spill, use a shovel to place the material into a waste container.

(Decontaminate the area with a suitable cleaning agent)

Y

Gispose of the waste in a sealed, labeled container according to regulations)

Report the incident to the appropriate safety officer.

Click to download full resolution via product page

Caption: Figure 2: Z-Arg-OH Spill Response Workflow.
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Key steps for spill cleanup:

e Personal Precautions: Wear appropriate PPE, including a dust respirator, splash goggles, full
suit, boots, and gloves.[2]

e Environmental Precautions: Prevent the substance from entering drains.[8]

o Cleanup: For small spills, use appropriate tools to place the spilled material into a convenient
waste disposal container. For large spills, use a shovel for the same purpose.[2]

Firefighting Measures

While Z-Arg-OH is not highly flammable, it is combustible.[5]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4] For a small fire, a carbon dioxide or dry chemical extinguisher is
recommended. For a large fire, use water spray, fog, or foam. Do not use a water jet.[2]

e Hazardous Combustion Products: Thermal decomposition can produce toxic fumes,
including oxides of carbon (CO, CO2) and nitrogen (NO, NO2).[2]

o Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus
(SCBA) and full turnout gear.[2]

Stability and Reactivity

» Stability: Z-Arg-OH is stable under recommended storage conditions.[2]
» Conditions to Avoid: Avoid strong oxidizing agents.[2]

e Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of
carbon and nitrogen oxides.[2]

Experimental Protocols

Detailed, standardized experimental protocols for the safety assessment of Z-Arg-OH are not
widely available in the public domain. For in-house safety evaluations, it is recommended to
adapt standard OECD guidelines for testing of chemicals, such as those for acute oral, dermal,
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and inhalation toxicity, as well as for skin and eye irritation. An example of a general workflow
for assessing the gut stability of a peptide, which could be adapted for Z-Arg-OH derivatives,
involves incubation in simulated gastric fluid (SGF) and simulated intestinal fluid (SIF) followed
by analysis.[9] However, specific protocols for Z-Arg-OH itself are not provided in the search
results.

This guide is intended to provide a comprehensive overview of the safety and handling of Z-
Arg-OH based on currently available information. It is imperative that all users consult the most
recent Safety Data Sheet (SDS) from their supplier and adhere to all institutional and regulatory
safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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